N-(1,3-benzodioxol-5-yl)-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide

Specification

• CAS No.: 354544-76-6
• Molecular Formula: C18H12Cl2N2O4
• Molecular Weight: 391.2g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• Standard InChI: InChI=1S/C18H12Cl2N2O4/c1-9-15(17(22-26-9)16-11(19)3-2-4-12(16)20)18(23)21-10-5-6-13-14(7-10)25-8-24-13/h2-7H,8H2,1H3,(H,21,23)
• Standard InChI Key: GFPGSHJEQJSHAG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC4=C(C=C3)OCO4
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC4=C(C=C3)OCO4

Introduction

N-(1,3-benzodioxol-5-yl)-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide is a complex organic compound with a molecular formula of C18H12Cl2N2O4 and a molecular weight of approximately 391.20488 g/mol. This compound is identified by the CAS number 354544-76-6 and is also known by its PubChem CID 1022785.

Synthesis and Applications

While specific synthesis methods for N-(1,3-benzodioxol-5-yl)-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide are not detailed in the available literature, compounds of similar complexity often involve multi-step reactions including condensation and substitution reactions. The applications of this compound are not explicitly stated, but compounds with similar structures are often explored for their potential biological activities, such as enzyme inhibition or receptor modulation.

Physical and Chemical Characteristics

• Molecular Formula: C18H12Cl2N2O4

• Molecular Weight: 391.20488 g/mol

• Hydrogen Bond Donor Count: 1

• Hydrogen Bond Acceptor Count: 5

• Rotatable Bond Count: 3

• Topological Polar Surface Area: 73.6 Ų

These characteristics suggest that the compound has a moderate level of polarity and potential for forming hydrogen bonds, which could influence its solubility and biological interactions.

Research Findings and Biological Activity

Although specific biological activity data for N-(1,3-benzodioxol-5-yl)-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide is limited, compounds with similar structural features are often investigated for their potential as inhibitors or modulators in biological systems. The presence of a dichlorophenyl group and an isoxazole ring may confer specific interactions with biological targets, such as enzymes or receptors.